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Compound of Interest

Compound Name: 20-Hydroxyganoderic Acid G

Cat. No.: B15145141 Get Quote

An In-Depth Technical Guide to 20-
Hydroxyganoderic Acid G
For Researchers, Scientists, and Drug Development Professionals

Abstract
20-Hydroxyganoderic Acid G is a highly oxygenated lanostane triterpenoid derived from fungi

of the Ganoderma genus, notably Ganoderma curtisii. This guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and known biological activities,

with a focus on its anti-inflammatory potential. Detailed experimental protocols and an

exploration of its mechanism of action involving key signaling pathways are presented to

facilitate further research and drug development efforts.

Chemical Structure and Properties
20-Hydroxyganoderic Acid G is distinguished by a lanostane skeleton, a tetracyclic triterpene

framework, with an additional hydroxyl group at the C-20 position. Its systematic IUPAC name,

molecular formula, and other key identifiers are provided below.

Table 1: Chemical and Physical Properties of 20-Hydroxyganoderic Acid G
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Property Value Source(s)

IUPAC Name

(4E)-7-

[(1R,3aS,4R,5R,7aS,8R,9R,11

aS,11bR)-4,8-dihydroxy-1-(2-

hydroxypropan-2-yl)-3a,5,7a,9-

tetramethyl-2,6-

dioxododecahydro-1H-

cyclopenta[a]phenanthren-4-

yl]-5-methylhept-4-enoic acid

Inferred from structure

Molecular Formula C30H44O9 [1][2]

Molecular Weight 548.66 g/mol [1][2]

CAS Number 400604-12-8 [1]

Appearance Not specified in literature

Melting Point Not specified in literature

Optical Rotation Not specified in literature

Solubility

Soluble in DMSO.

Formulations for in vivo use

can be prepared in a mixture

of DMSO, PEG300, Tween-80,

and saline.

[3]

InChI Key
HHCQRNABFNZPFW-

BETRBYGXSA-N
[2]

Note: Specific experimental data for melting point and optical rotation for 20-
Hydroxyganoderic Acid G are not readily available in the cited literature. The provided

solubility information is based on general laboratory practice for similar compounds.

Biological Activities and Quantitative Data
The primary biological activity reported for 20-Hydroxyganoderic Acid G is its anti-

inflammatory effect, particularly in the context of neuroinflammation.
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Anti-inflammatory Activity
20-Hydroxyganoderic Acid G has been shown to inhibit the production of nitric oxide (NO), a

key inflammatory mediator, in lipopolysaccharide (LPS)-activated BV-2 microglial cells.

Microglia are the resident immune cells of the central nervous system, and their overactivation

contributes to neuroinflammatory processes in various neurological disorders.

Table 2: In Vitro Anti-inflammatory Activity of 20-Hydroxyganoderic Acid G

Cell Line Assay Endpoint IC50 (μM) Source(s)

BV-2 (murine

microglia)

Nitric Oxide (NO)

Production

Inhibition of LPS-

induced NO

release

21.33 [1]

This finding suggests that 20-Hydroxyganoderic Acid G has the potential to be a therapeutic

agent for neuroinflammatory diseases.[1]

Anticancer and Immunomodulatory Activities
While many ganoderic acids exhibit anticancer and immunomodulatory properties, specific

studies quantifying these effects for 20-Hydroxyganoderic Acid G are limited in the currently

available literature. Broader research on ganoderic acids suggests that they can induce

apoptosis and cell cycle arrest in various cancer cell lines and modulate immune responses

through cytokine regulation.[4][5][6][7] Further investigation is required to determine the specific

efficacy of 20-Hydroxyganoderic Acid G in these areas.

Signaling Pathways
The anti-inflammatory effects of ganoderic acids are often attributed to their modulation of key

intracellular signaling pathways that regulate the expression of inflammatory genes. While

direct evidence for 20-Hydroxyganoderic Acid G is still emerging, the known mechanisms of

related ganoderic acids provide a strong basis for its likely mode of action.

NF-κB Signaling Pathway
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The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory

response. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB)

proteins. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and

degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-

inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces NO.

Several ganoderic acids have been shown to inhibit NF-κB activation in microglia and other

immune cells.[8][9][10][11][12][13] It is highly probable that 20-Hydroxyganoderic Acid G
exerts its anti-inflammatory effects by interfering with this pathway, thereby reducing the

expression of iNOS and subsequent NO production.
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Dried & Powdered
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. dev.spectrabase.com [dev.spectrabase.com]

3. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental)
(HMDB0000826) [hmdb.ca]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. Anticancer Activity of Ganoderic Acid DM: Current Status and Future Perspective -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. [PDF] Anticancer Activity of Ganoderic Acid DM: Current Status and Future Perspective |
Semantic Scholar [semanticscholar.org]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

8. Involvement of NFƙB and MAPK signaling pathways in the preventive effects of
Ganoderma lucidum on the inflammation of BV-2 microglial cells induced by LPS - PMC
[pmc.ncbi.nlm.nih.gov]

9. Nuclear factor-κB/p65 responds to changes in the Notch signaling pathway in murine BV-2
cells and in amoeboid microglia in postnatal rats treated with the γ-secretase complex
blocker DAPT - PubMed [pubmed.ncbi.nlm.nih.gov]

10. 20-Hydroxyeicosatetraenoic Acid Regulates the Src/EGFR/NF-κB Signaling Pathway Via
GPR75 to Activate Microglia and Promote TBI in the Immature Brain - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of
Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

13. Hispidin inhibits LPS-induced nitric oxide production in BV-2 microglial cells via ROS-
dependent MAPK signaling - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [20-Hydroxyganoderic Acid G structure and chemical
properties.]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15145141?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/20-hydroxyganoderic-acid-g.html
https://dev.spectrabase.com/compound/924qfUkPnNp
https://hmdb.ca/spectra/nmr_one_d/1557
https://hmdb.ca/spectra/nmr_one_d/1557
https://pdfs.semanticscholar.org/b8c1/9fd10deb1f40087f5703d7916ff410241a29.pdf
https://pubmed.ncbi.nlm.nih.gov/29399381/
https://pubmed.ncbi.nlm.nih.gov/29399381/
https://www.semanticscholar.org/paper/Anticancer-Activity-of-Ganoderic-Acid-DM%3A-Current-Bryant-Bouchard/b8c19fd10deb1f40087f5703d7916ff410241a29
https://www.semanticscholar.org/paper/Anticancer-Activity-of-Ganoderic-Acid-DM%3A-Current-Bryant-Bouchard/b8c19fd10deb1f40087f5703d7916ff410241a29
https://pdfs.semanticscholar.org/6f33/33896deaf65328a0686714d354cf505b8539.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7382303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7382303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7382303/
https://pubmed.ncbi.nlm.nih.gov/20648656/
https://pubmed.ncbi.nlm.nih.gov/20648656/
https://pubmed.ncbi.nlm.nih.gov/20648656/
https://pubmed.ncbi.nlm.nih.gov/39541047/
https://pubmed.ncbi.nlm.nih.gov/39541047/
https://pubmed.ncbi.nlm.nih.gov/39541047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10526355/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10526355/
https://pdfs.semanticscholar.org/2538/a9319efb3ba20d40a0edcd78407e65713aec.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8290425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8290425/
https://www.benchchem.com/product/b15145141#20-hydroxyganoderic-acid-g-structure-and-chemical-properties
https://www.benchchem.com/product/b15145141#20-hydroxyganoderic-acid-g-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15145141#20-hydroxyganoderic-acid-g-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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